Cas no 101054-93-7 (4,4,4-Trifluorobutan-2-ol)

• Product Name: 4,4,4-Trifluorobutan-2-ol
• CAS No: 101054-93-7
• MF: C₄H₇F₃O
• MW: 128.092992067337
• MDL: MFCD07784221
• CID: 124448
• PubChem ID: 10285793
• Update Time: 2025-11-02

4,4,4-Trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,4,4,4-trifluoro-
• 4,4,4-TRIFLUORO-2-BUTANOL
• 4,4,4-trifluorobutan-2-ol
• 2-Butanol,4,4,4-trifluoro
• 2-Hydroxy-4,4,4-trifluorobutane
• 4,4,4-Trifluor-2-butanol
• 4,4,4-TRIFLUORO-BUTAN-2-OL
• 3-Hydroxy-1,1,1-trifluorobutane
• 4,4,4-TRIFLUORO-2-BUTANOL, 97% MIN.
• EN300-1933874
• 101054-93-7
• BS-19080
• SCHEMBL1445373
• 2-Butanol, 4,4,4-trifluoro-
• CS-0197781
• AKOS010652157
• MFCD07784221
• DTXSID80871477
• 4,4,4-Trifluorobutan-2-ol

• MDL： MFCD07784221
• Inchi： 1S/C4H7F3O/c1-3(8)2-4(5,6)7/h3,8H,2H2,1H3
• InChI Key： MZYWEUWEIXJBPQ-UHFFFAOYSA-N
• SMILES： FC(CC(C)O)(F)F

Computed Properties

• Exact Mass: 128.04500
• Monoisotopic Mass: 128.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 104.047°C at 760 mmHg
• Flash Point: 54.35°C
• Refractive Index: 1.335
• PSA: 20.23000
• LogP: 1.31960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4,4,4-Trifluorobutan-2-ol

4,4,4-Trifluorobutan-2-ol (CAS 101054-93-7): A Versatile Fluorinated Alcohol with Broad Applications in Pharmaceutical and Material Sciences

4,4,4-Trifluorobutan-2-ol, also known as CAS 101054-93-7, is a fluorinated alcohol compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications across multiple scientific disciplines. This compound, characterized by its trifluoromethyl group and hydroxyl functionality, exhibits exceptional stability, low surface tension, and high dielectric constant, making it a valuable intermediate in the synthesis of advanced pharmaceuticals, agrochemicals, and functional materials. Recent studies have further expanded its utility in emerging fields such as green chemistry and nanotechnology, underscoring its relevance in modern scientific research.

4,4,4-Trifluorobutan-2-ol belongs to the class of fluorinated alcohols, a group of compounds that have been extensively studied for their role in enhancing the physicochemical properties of molecular systems. The presence of the trifluoromethyl group (CF₃) in its structure imparts unique electronic and steric characteristics, which are critical for modulating reactivity and selectivity in chemical reactions. This compound is particularly notable for its ability to act as a versatile building block in the synthesis of various pharmaceutical compounds, including those targeting metabolic disorders and neurodegenerative diseases. Its chemical stability and compatibility with a wide range of functional groups make it a preferred choice for synthetic chemists.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of 4,4,4-Trifluorobutan-2-ol. A 2023 study published in the Journal of Fluorine Chemistry demonstrated that the compound's fluorinated backbone significantly enhances its solubility in polar solvents, which is crucial for its application in aqueous-based pharmaceutical formulations. Additionally, quantum mechanical simulations have revealed that the compound exhibits a high degree of polarizability, making it an effective solvent for stabilizing reactive intermediates in complex synthetic pathways. These properties have led to its increased use in the development of novel drug delivery systems.

In the pharmaceutical industry, 4,4,4-Trifluorobutan-2-ol has emerged as a key intermediate in the synthesis of several FDA-approved drugs. For instance, its derivative, 4,4,4-Trifluorobutan-2-yl chloride, has been successfully employed in the production of antidiabetic agents that target the insulin signaling pathway. A 2024 review in the European Journal of Medicinal Chemistry highlighted the compound's potential in the design of selective inhibitors for kinases involved in cancer progression. The ability to introduce fluorine atoms at specific positions in molecular structures allows for fine-tuning of drug-target interactions, which is essential for improving therapeutic efficacy and reducing side effects.

Beyond pharmaceutical applications, 4,4,4-Trifluorobutan-2-ol has found utility in materials science, particularly in the development of high-performance polymers and coatings. Its low surface energy and hydrophobicity make it an ideal component for creating superhydrophobic surfaces, which have applications in self-cleaning materials and anti-fouling coatings. A 2023 study in the Advanced Materials Interfaces demonstrated that incorporating 4,4,4-Trifluorobutan-2-ol into polymer matrices significantly enhances their mechanical strength and thermal stability, making them suitable for use in aerospace and electronic industries.

One of the most promising areas of research involving 4,4,4-Trifluorobutan-2-ol is its role in sustainable chemistry. As the global demand for environmentally friendly chemical processes grows, this compound has been explored as a green alternative to traditional solvents and reagents. A 2024 paper in the Green Chemistry journal reported that 4,4,4-Trifluorobutan-2-ol can replace hazardous organic solvents in the synthesis of bioactive compounds, reducing the environmental impact of chemical manufacturing. This aligns with the increasing emphasis on green chemistry principles in both academic and industrial settings.

From a synthetic perspective, the preparation of 4,4,4-Trifluorobutan-2-ol has been optimized through various catalytic and electrochemical methods. A 2023 breakthrough in the Organic Letters journal described a novel electrochemical route that enables the selective fluorination of alcohols to yield high-purity 4,4,4-Trifluorobutan-2-ol. This method not only reduces the use of toxic reagents but also minimizes byproduct formation, making it a more sustainable approach to chemical synthesis. Such advancements are critical for scaling up the production of this compound for industrial applications.

The biocompatibility of 4,4,4-Trifluorobutan-2-ol has also been investigated in the context of biomedical applications. Preliminary studies suggest that its low reactivity with biological tissues makes it a suitable candidate for use in drug-eluting implants and coatings for medical devices. A 2024 preclinical study published in Biomaterials Science demonstrated that incorporating 4,4,4-Trifluorobutan-2-ol into polymeric scaffolds significantly improved their integration with surrounding tissues, promoting faster healing in wound repair applications. These findings highlight the potential of this compound in advancing regenerative medicine.

Despite its many advantages, the use of 4,4,4-Trifluorobutan-2-ol is not without challenges. One of the primary concerns is its potential environmental impact, particularly regarding the fate of fluorinated compounds in ecosystems. While recent studies have shown that 4,4,4-Trifluorobutan-2-ol has a low volatility and is resistant to photodegradation, further research is needed to fully understand its long-term ecological effects. Additionally, the cost of large-scale production remains a barrier to its widespread adoption in some industries, although ongoing innovations in catalytic processes are expected to address this issue in the near future.

In conclusion, 4,4,4-Trifluorobutan-2-ol represents a versatile and valuable compound with a wide range of applications in pharmaceutical, material, and environmental sciences. Its unique chemical properties, combined with recent advancements in synthesis and application, position it as a key player in the development of next-generation technologies. As research continues to uncover new possibilities for this compound, its role in scientific innovation is likely to expand further, contributing to solutions in medicine, industry, and sustainability.

4,4,4-Trifluorobutan-2-ol continues to be a focal point of interdisciplinary research, with ongoing studies exploring its potential in fields such as catalysis, nanotechnology, and biotechnology. The compound's adaptability to various synthetic strategies and its compatibility with functional groups make it an ideal candidate for future discoveries. As the scientific community strives to address global challenges in health, energy, and the environment, compounds like 4,4,4-Trifluorobutan-2-ol will undoubtedly play a pivotal role in shaping the future of chemical innovation.

For researchers and industry professionals, the study of 4,4,4-Trifluorobutan-2-ol offers not only opportunities for technological advancement but also a platform for collaboration across disciplines. The compound's multifaceted applications underscore the importance of continued investment in its research and development, ensuring that its potential is fully realized in the years to come.